Cas no 70931-59-8 (1-bromomethyl-4-fluoro-2-iodo-benzene)

• Product Name: 1-bromomethyl-4-fluoro-2-iodo-benzene
• CAS No: 70931-59-8
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 975826
• PubChem ID: 12806054
• Update Time: 2025-04-19

1-bromomethyl-4-fluoro-2-iodo-benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromomethyl-4-fluoro-2-iodo-benzene
• 1-(BROMOMETHYL)-4-FLUORO-2-IODOBENZENE
• 2-iodo-4-fluorobenzyl bromide
• 4-fluoro-2-iodobenzyl bromide
• BPSKLIWSZVNGFO-UHFFFAOYSA-N
• CS-0526909
• A837030
• SCHEMBL2525744
• 1-(bromomethyl)-4-fluoranyl-2-iodanyl-benzene
• EN300-2978054
• 70931-59-8
• DTXSID30510309
• FT-0720178
• BS-53132
• DB-110982

• Inchi： 1S/C7H5BrFI/c8-4-5-1-2-6(9)3-7(5)10/h1-3H,4H2
• InChI Key： BPSKLIWSZVNGFO-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CBr)F

Computed Properties

• Exact Mass: 313.86000
• Monoisotopic Mass: 313.86034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.32520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides